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Compound of Interest

Compound Name: PLS-123

Cat. No.: B610135 Get Quote

This document provides critical safety, handling, and disposal information for the novel

compound PLS-123. All personnel, including researchers, scientists, and drug development

professionals, must adhere to these guidelines to ensure a safe laboratory environment. The

following procedures are based on initial toxicology and reactivity data.

Personal Protective Equipment (PPE)
Due to the potent and unfully characterized nature of PLS-123, a stringent PPE protocol is

mandatory. The required level of protection is designed to minimize exposure through

inhalation, dermal contact, and ocular routes.

Minimum PPE Requirements:

Primary Engineering Control: All handling of PLS-123, including weighing, reconstitution, and

aliquoting, must be performed within a certified chemical fume hood.

Body Protection: A disposable, solid-front, back-tying isolation gown is required. This should

be worn over standard laboratory attire.

Hand Protection: Double-gloving with nitrile gloves is mandatory. The outer glove should be

changed every two hours or immediately upon suspected contamination.

Eye and Face Protection: ANSI Z87.1-compliant safety goggles and a full-face shield are

required when handling solutions or powdered forms of PLS-123.[1]
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Respiratory Protection: A NIOSH-approved N95 respirator or higher is necessary when

handling the powdered form of PLS-123.[1]

Quantitative Safety Data
The following table summarizes key quantitative safety parameters for PLS-123 based on

preliminary assessments.

Parameter Value Notes

Occupational Exposure Limit

(OEL)
0.5 µg/m³ (8-hour TWA)

Based on preliminary

toxicological data.

LD50 (Oral, Rat) 150 mg/kg Highly toxic if swallowed.

Recommended Glove

Thickness
8 mil (outer), 4 mil (inner)

Provides adequate protection

for up to 2 hours of continuous

use.

Solubility in Water < 0.1 g/L

Poorly soluble; requires

organic solvents for

reconstitution.

Vapor Pressure 0.001 mmHg at 20°C

Low volatility, but

aerosolization of powder is a

primary concern.

Experimental Protocols
3.1. Reconstitution of Powdered PLS-123

This protocol outlines the steps for safely preparing a stock solution from the powdered form of

PLS-123.

Materials:

PLS-123 (powdered form)

Anhydrous DMSO (or other specified solvent)
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Sterile, conical-bottom centrifuge tubes

Calibrated micropipettes and sterile, filtered tips

Vortex mixer

Procedure:

Preparation: Don all required PPE as specified in Section 1. Ensure the chemical fume hood

is operational and the work surface is decontaminated.

Weighing: Tare a sterile, conical-bottom tube on a calibrated analytical balance inside the

fume hood. Carefully add the desired amount of PLS-123 powder to the tube.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the tube to achieve the desired stock concentration.

Dissolution: Cap the tube securely and vortex at medium speed until the powder is

completely dissolved. Visually inspect the solution for any undissolved particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, clearly labeled, cryo-

compatible tubes. Store at -80°C, protected from light.

3.2. Disposal of PLS-123 Waste

All materials contaminated with PLS-123 are considered hazardous waste and must be

disposed of according to the following protocol.

Procedure:

Segregation: Segregate all PLS-123 waste from other laboratory waste streams. This

includes gloves, pipette tips, tubes, and any contaminated labware.

Solid Waste: Collect all solid waste in a designated, leak-proof, and clearly labeled

hazardous waste container. The label should read: "Hazardous Waste: PLS-123, Cytotoxic."

Liquid Waste: Collect all liquid waste containing PLS-123 in a sealed, shatter-resistant

container. Do not mix with other solvent waste streams. The container must be clearly
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labeled.

Decontamination: Decontaminate all work surfaces and equipment with a 70% ethanol

solution followed by a 10% bleach solution, allowing for a 15-minute contact time for each.

Waste Pickup: Arrange for the disposal of the hazardous waste containers through your

institution's Environmental Health and Safety (EHS) department. Do not allow containers to

become overfilled.

Workflow and Logical Relationships
The following diagrams illustrate the mandatory workflows for ensuring safety when handling

PLS-123.

Start: Prepare for Lab Entry

1. Don Gown

2. Don N95 Respirator
(Perform Seal Check)

3. Don Face Shield & Goggles

4. Don Inner & Outer Gloves
(Outer glove over cuff)

Ready to Handle PLS-123
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Click to download full resolution via product page

Caption: PPE Donning Sequence for PLS-123 Handling.

Experiment Complete

Segregate Waste:
Solid vs. Liquid

Solid Waste Container
(Labeled: Cytotoxic)

Liquid Waste Container
(Labeled: PLS-123)

Decontaminate Surfaces
(Ethanol & Bleach)

Doff PPE in Order

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Waste Disposal Workflow for PLS-123.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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